Cas no 69413-11-2 (1H-Pyrazole, 1-benzoyl-3-methyl-)

• Product Name: 1H-Pyrazole, 1-benzoyl-3-methyl-
• CAS No: 69413-11-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 391816
• PubChem ID: 917592
• Update Time: 2025-04-19

1H-Pyrazole, 1-benzoyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-benzoyl-3-methyl-
• (3-methylpyrazol-1-yl)-phenylmethanone
• 69413-11-2
• DTXSID40358815
• AKOS003432247

• Inchi： 1S/C11H10N2O/c1-9-7-8-13(12-9)11(14)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： FHOIVCCBYWTHAC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89